Cas no 1498283-00-3 (Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate)

• Product Name: Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate
• CAS No: 1498283-00-3
• MF: C₇H₁₂F₃NO₃
• MW: 215.170292854309
• MDL: MFCD17281118
• CID: 5607750
• PubChem ID: 63041005
• Update Time: 2025-06-27

Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• AKOS012340516
• 1498283-00-3
• XZMPVLDCSMINBP-UHFFFAOYSA-N
• methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate
• EN300-8563274
• Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate

• MDL： MFCD17281118
• Inchi： 1S/C7H12F3NO3/c1-13-6(12)5(11)2-3-14-4-7(8,9)10/h5H,2-4,11H2,1H3
• InChI Key： XZMPVLDCSMINBP-UHFFFAOYSA-N
• SMILES： FC(COCCC(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 215.07692773g/mol
• Monoisotopic Mass: 215.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate

Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate: A Comprehensive Overview

The compound Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate (CAS No. 1498283-00-3) is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with modern synthetic methodologies.

Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate is characterized by its amino group and trifluoroethoxy substituent, which contribute to its distinctive reactivity and solubility properties. The trifluoroethoxy group imparts high stability and resistance to hydrolysis under certain conditions, making it suitable for use in environments where chemical inertness is required. The amino group, on the other hand, facilitates the formation of hydrogen bonds, enhancing its compatibility with polar solvents and biological systems.

Recent research has focused on the synthesis and characterization of Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate. Scientists have developed novel methods to optimize its production process, ensuring higher yields and purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a green chemistry approach using microwave-assisted synthesis to prepare this compound efficiently. This method not only reduces reaction time but also minimizes the generation of hazardous byproducts.

The application of Methyl 2-amino-4-(2,2,2-trifluoroethoxy)butanoate in drug discovery has been a focal point of recent investigations. Its ability to act as a bioisostere for other compounds has made it valuable in modifying the pharmacokinetic properties of drugs. For example, researchers have explored its use as an intermediate in the synthesis of novel antibiotics and anti-inflammatory agents. These studies underscore its potential to improve drug efficacy while reducing side effects.

In the agrochemical sector, Methyl 2-amino-4-(trifluoroethoxy)butanoate has shown promise as a component in herbicides and fungicides. Its trifluoroethoxy group contributes to enhanced bioavailability and selectivity towards target pests. A recent field trial conducted in collaboration with agricultural research institutions demonstrated that formulations containing this compound exhibited superior efficacy compared to traditional chemicals without compromising environmental safety.

From a material science perspective, Methyl 2-amino-4-(trifluoroethoxy)butanoate has been investigated for its role in polymer synthesis. Its ability to act as a chain transfer agent or initiator has led to the development of novel polymeric materials with tailored mechanical properties. A study published in Macromolecules highlighted its use in synthesizing biodegradable polymers suitable for biomedical applications such as drug delivery systems.

The environmental impact of Methyl 2-amino-4-(trifluoroethoxy)butanoate has also been a subject of scrutiny. Researchers have assessed its biodegradability under various conditions and found that it exhibits moderate persistence in aquatic environments. However, ongoing efforts are focused on developing eco-friendly alternatives or improving waste management practices to mitigate any potential ecological risks associated with its use.

In conclusion, Methyl 2-amino-4-(trifluoroethoxy)butanoate (CAS No. 1498283-00-3) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis techniques have positioned it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in driving innovation across various sectors.